Cas no 864784-21-4 (2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-)

2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-, is an α,β-unsaturated ketone characterized by its conjugated system and electron-withdrawing nitro group. This compound exhibits strong electrophilic properties due to the presence of the nitrophenyl moiety, making it a valuable intermediate in organic synthesis, particularly for Michael additions and cyclization reactions. The ethylphenyl substituent enhances its solubility in organic solvents, facilitating handling in various reaction conditions. Its (2E)-configuration ensures structural stability, while the conjugated double bond system allows for applications in photochemical studies and as a precursor for advanced materials. This compound is suited for research in pharmaceuticals, agrochemicals, and functional materials due to its reactivity and well-defined structure.

2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- structure

864784-21-4 structure

Product Name:2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-

CAS No:864784-21-4

MF:C₁₇H₁₅NO₃

MW:281.305904626846

MDL:MFCD04488234

CID:4255981

PubChem ID:7514852

Update Time:2025-07-09

2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-
- (2E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
- AKOS000954705
- (2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)-2-propen-1-one
- MFCD04488234
- DTXSID301205311
- (E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
- 864784-21-4
- MDL： MFCD04488234
- Inchi： 1S/C17H15NO3/c1-2-13-3-5-14(6-4-13)7-12-17(19)15-8-10-16(11-9-15)18(20)21/h3-12H,2H2,1H3/b12-7+
- InChI Key： RINBGTALYARMPL-KPKJPENVSA-N
- SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(=O)/C=C/C1=CC=C(CC)C=C1

Computed Properties

Exact Mass: 281.10519334Da
Monoisotopic Mass: 281.10519334Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 62.9Å²

2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB421525-1 g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4		1 g	€339.20	2023-07-18
abcr	AB421525-5 g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4		5 g	€658.70	2023-07-18
abcr	AB421525-10 g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4		10 g	€786.50	2023-07-18
abcr	AB421525-25 g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4		25 g	€1,169.90	2023-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1193996-2g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4	98%	2g	￥2899.00	2024-04-28
abcr	AB421525-1g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; .	864784-21-4		1g	€339.20	2025-04-16
abcr	AB421525-5g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; .	864784-21-4		5g	€658.70	2025-04-16
abcr	AB421525-10g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; .	864784-21-4		10g	€786.50	2025-04-16
abcr	AB421525-25g	(2E)-3-(4-Ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one; .	864784-21-4		25g	€1169.90	2025-04-16
A2B Chem LLC	AJ25214-1g	(2E)-3-(4-ethylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one	864784-21-4	95+%	1g	$628.00	2024-04-19

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Additional information on 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)-

Recent Advances in the Study of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4)

The compound 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of an ethylphenyl and nitrophenyl group, make it a promising candidate for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated a high affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- in the synthesis of hybrid molecules with enhanced pharmacokinetic properties. The patent highlighted improved solubility and bioavailability, addressing one of the major challenges in drug formulation.

Ongoing research is also exploring the compound's potential in photodynamic therapy (PDT). Preliminary findings suggest that the nitro group in the compound can act as a photosensitizer, generating reactive oxygen species (ROS) upon light irradiation. This property could be harnessed for targeted cancer therapy, offering a less invasive treatment option.

In conclusion, 2-Propen-1-one, 3-(4-ethylphenyl)-1-(4-nitrophenyl)-, (2E)- (CAS: 864784-21-4) represents a versatile scaffold with broad applications in medicinal chemistry. Its demonstrated biological activities and potential for further optimization make it a valuable candidate for future drug discovery efforts. Continued research is warranted to fully exploit its therapeutic potential and address any remaining challenges in its development.